Cas no 58481-39-3 (4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione)

• Product Name: 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione
• CAS No: 58481-39-3
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD02091061
• CID: 375518
• PubChem ID: 250735
• Update Time: 2025-10-28

4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 6-Amino-1-isobutyl-3-methylpyrimidine-2,4(1H,3H)-dione
• 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione
• 1-METHYL-3-ISOBUTYL-4-AMINOURACIL
• 2,4(1H,3H)-Pyrimidinedione,6-amino-3-methyl-1-(2-methylpropyl)-
• 6-Amino-1-isobutyl-3-methyl-1H-pyrimidin-2,4-dion
• 6-amino-1-isobutyl-3-methyl-1H-pyrimidine-2,4-dione
• Z56914819
• AB-323/25048013
• 6-amino-1-isobutyl-3-methyl-2,4(1H,3H)-pyrimidinedione
• 58481-39-3
• AKOS001057867
• NSC-70483
• MFCD02091061
• FT-0661866
• SCHEMBL10957985
• HMS2668O23
• NSC70483
• DTXSID70290714
• HMS1783G09
• 1-Isobutyl-3-methyl-6-aminouracil
• SMR000363939
• 4-Amino-3-isobutyl-1-methyl pyrimidine-2,6-dione
• 6-amino-3-methyl-1-(2-methylpropyl)pyrimidine-2,4-dione
• SB55639
• CHEMBL581939
• TCMDC-123470
• MLS001033527
• DB-333336
• 6-amino-1-isobutyl-3-methyl-1H-pyrimidine-2,4-dione; 1-METHYL-3-ISOBUTYL-4-AMINOURACIL; 6-Amino-1-isobutyl-3-methyl-1H-pyrimidin-2,4-dion

• MDL： MFCD02091061
• Inchi： 1S/C9H15N3O2/c1-6(2)5-12-7(10)4-8(13)11(3)9(12)14/h4,6H,5,10H2,1-3H3
• InChI Key： LWFXPSLZADQSSL-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C=C(N)N1CC(C)C)=O

Computed Properties

• Exact Mass: 197.11600
• Monoisotopic Mass: 197.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.15
• Melting Point: 146-148°C
• Boiling Point: 285.5°Cat760mmHg
• Flash Point: 126.4°C
• Refractive Index: 1.521
• PSA: 70.02000
• LogP: 0.36640

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione

Comprehensive Overview of 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione (CAS No. 58481-39-3)

4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione, with the CAS number 58481-39-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidine family, a class of heterocyclic aromatic compounds that play a crucial role in nucleic acid synthesis and metabolism. The unique structural features of this molecule, including its isobutyl and methyl substituents, contribute to its distinct chemical properties and potential applications.

In recent years, the demand for pyrimidine derivatives has surged due to their widespread use in drug development and medicinal chemistry. Researchers are particularly interested in 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione for its potential as a building block in the synthesis of novel therapeutic agents. Its molecular structure, which includes both amino and carbonyl functional groups, makes it a versatile intermediate in the production of compounds targeting neurological disorders and metabolic diseases.

The compound's CAS No. 58481-39-3 is frequently searched in academic and industrial databases, reflecting its relevance in contemporary research. Users often inquire about its synthesis methods, physicochemical properties, and safety data. For instance, questions like "What are the solubility characteristics of 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione?" or "How is this compound utilized in drug discovery?" are common in scientific forums and search engines.

From a biochemical perspective, 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione exhibits intriguing interactions with enzymes and receptors. Its ability to mimic natural pyrimidine bases allows it to participate in enzyme inhibition studies, which are critical for understanding disease mechanisms. This has led to its exploration in projects related to neurodegenerative diseases and cancer research, where pyrimidine analogs are often investigated for their therapeutic potential.

The compound's isobutyl group enhances its lipophilicity, a property that is highly valued in pharmacokinetic studies. This attribute improves membrane permeability, making it a candidate for central nervous system (CNS)-targeted drugs. Additionally, the presence of the methyl group at the 1-position contributes to the stability of the molecule under physiological conditions, a factor that is crucial for drug formulation.

In the context of green chemistry, researchers are also exploring eco-friendly synthesis routes for 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione. Sustainable methods, such as catalytic processes and solvent-free reactions, are being investigated to reduce environmental impact. This aligns with the growing trend of sustainable pharmaceutical manufacturing, a topic that resonates with both academia and industry.

Another area of interest is the compound's potential role in nutraceuticals and dietary supplements. Given the increasing consumer focus on health and wellness, pyrimidine derivatives are being studied for their possible benefits in metabolic health and cellular repair. While more research is needed, the versatility of CAS No. 58481-39-3 makes it a promising candidate for future applications in this field.

For those involved in analytical chemistry, 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione presents challenges and opportunities in chromatographic separation and spectroscopic identification. Advanced techniques like HPLC and mass spectrometry are often employed to characterize its purity and stability, ensuring its suitability for high-end applications.

In summary, 4-Amino-3-isobutyl-1-methylpyrimidine-2,6-dione (CAS No. 58481-39-3) is a multifaceted compound with broad implications in pharmaceutical research, biochemistry, and material science. Its structural uniqueness and functional diversity make it a subject of ongoing investigation, particularly in the development of next-generation therapeutics and sustainable chemical processes. As scientific inquiry continues to evolve, this compound is likely to remain at the forefront of innovation in its field.